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Compound of Interest

Compound Name: Lead chromate

CAS No.: 15804-54-3

Cat. No.: B7823070

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information
Lead chromate (PbCrO₄) is an inorganic compound historically used as a vibrant yellow

pigment.[1][2] Despite its utility in various industrial applications, its significant toxicity has

prompted extensive research into its biological effects. This guide provides a comprehensive

overview of its chemical properties, synthesis methods, and its impact on cellular processes,

with a focus on the methodologies used to elucidate these effects.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b7823070#bc-rfq
https://www.benchchem.com/product/b7823070/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lead-chromate-properties-synthesis-and-biological-impact
https://www.sciencemadness.org/whisper/viewthread.php?tid=72351
https://www.researchgate.net/publication/382927522_Production_of_Industrial-Grade_Monoclinic_Lead_Chromate_PbCrO4_from_Indigenous_Chromite_ore_for_Paint_Pigment_Utilization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 7758-97-6 [1][3][4][5]

Molecular Formula PbCrO₄ [1][2][3][4]

Molecular Weight 323.19 g/mol [3][4]

Appearance
Yellow to orange-yellow

crystalline powder
[2][5]

Solubility in Water Very low [6]

Melting Point 844 °C (decomposes) [5]

Density 6.12 g/cm³ [6]

Synthesis of Lead Chromate
Lead chromate is typically synthesized via a precipitation reaction involving a soluble lead(II)

salt and a chromate salt. The following is a generalized laboratory-scale protocol.

Experimental Protocol: Synthesis of Lead Chromate
Materials:

Lead(II) nitrate (Pb(NO₃)₂) or Lead(II) acetate (Pb(CH₃COO)₂)

Potassium chromate (K₂CrO₄) or Sodium chromate (Na₂CrO₄)

Distilled water

Dilute nitric acid or acetic acid (optional, to prevent hydrolysis of lead salts)

Beakers

Graduated cylinders

Stirring rod

Filtration apparatus (e.g., Büchner funnel, filter paper)
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Drying oven

Procedure:

Prepare Reactant Solutions:

Dissolve a measured amount of the lead(II) salt in a beaker with distilled water. If using

lead(II) acetate, a small amount of dilute acetic acid can be added to prevent the formation

of basic lead acetate.[3] Similarly, dilute nitric acid can be used with lead(II) nitrate.

In a separate beaker, dissolve a stoichiometric equivalent of the chromate salt in distilled

water.

Precipitation:

Slowly add the chromate solution to the lead(II) salt solution while continuously stirring.[6]

A vibrant yellow precipitate of lead chromate will form immediately.

Continue stirring for a few minutes to ensure the reaction goes to completion.

Isolation and Purification:

Allow the precipitate to settle.

Separate the precipitate from the supernatant by filtration.

Wash the precipitate several times with distilled water to remove any unreacted salts.

Dry the purified lead chromate in an oven at a moderate temperature.
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Experimental Workflow: Synthesis of Lead Chromate

Reactant Preparation

Reaction

Isolation & Purification

Dissolve Lead(II) Salt
in Distilled Water

Mix Solutions with Stirring

Dissolve Chromate Salt
in Distilled Water

Formation of Lead Chromate Precipitate

Filter Precipitate

Wash with Distilled Water

Dry the Final Product

end

Lead Chromate (PbCrO4)

Click to download full resolution via product page

Caption: Workflow for the synthesis of lead chromate.
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Biological Impact and Toxicological Profile
Lead chromate is a known carcinogen and exhibits significant cytotoxicity and genotoxicity.[7]

Its toxicity is attributed to both the lead and the hexavalent chromium ions.

Cytotoxicity of Lead Chromate
The cytotoxic effects of lead chromate are often evaluated using cell viability assays.

Cell Line
Lead Chromate
Concentration

Relative Survival

WTHBF-6 (Human bronchial

fibroblasts)
0.1 µg/cm² 85%

0.5 µg/cm² 60%

1 µg/cm² 36%

5 µg/cm² 3%

Data adapted from a study on the effects of lead chromate on human lung cells.

Experimental Protocol: Cytotoxicity Assay (LDH Release
Assay)
Principle:

This assay measures the activity of lactate dehydrogenase (LDH) released from the cytosol of

damaged cells into the supernatant.

Procedure:

Cell Culture: Plate cells in a 96-well plate and incubate until they reach the desired

confluency.

Treatment: Expose the cells to various concentrations of lead chromate for a specified

duration. Include untreated cells as a negative control and cells treated with a lysis buffer as

a positive control (maximum LDH release).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b7823070/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lead-chromate-properties-synthesis-and-biological-impact
https://pubmed.ncbi.nlm.nih.gov/16112599/
https://www.benchchem.com/product/b7823070/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lead-chromate-properties-synthesis-and-biological-impact
https://www.benchchem.com/product/b7823070/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lead-chromate-properties-synthesis-and-biological-impact
https://www.benchchem.com/product/b7823070/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lead-chromate-properties-synthesis-and-biological-impact
https://www.benchchem.com/product/b7823070/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-lead-chromate-properties-synthesis-and-biological-impact
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Collection: After incubation, centrifuge the plate to pellet the cells and collect the

supernatant.

LDH Reaction: Transfer the supernatant to a new plate and add the LDH assay reaction

mixture according to the manufacturer's instructions.

Measurement: Incubate the plate and then measure the absorbance at the appropriate

wavelength using a microplate reader.

Calculation: Determine the percentage of cytotoxicity by comparing the LDH activity in the

treated samples to the controls.

Genotoxicity: DNA Double-Strand Breaks and
Centrosome Abnormalities
Lead chromate induces DNA double-strand breaks (DSBs), a severe form of DNA damage.[7]

Chronic exposure has also been shown to cause centrosome amplification, which can lead to

aneuploidy, a hallmark of many cancers.[8]
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Effect
Lead Chromate
Concentration (µg/cm²)

Observation

DNA Double-Strand Breaks 0.1

20% relative increase in tail

integrated intensity ratio

(Comet assay)

0.5 50% relative increase

1 67% relative increase

5 109% relative increase

γ-H2A.X Foci Formation 0.1
43% relative increase in cells

with foci

0.5 51% relative increase

1 115% relative increase

5 129% relative increase

Aneuploidy (120h exposure) 0.5 55% aneuploid metaphases

1 60% aneuploid metaphases

Centrosome Amplification

(120h exposure)
0.5

18% of interphase cells, 32%

of mitotic cells

1
21% of interphase cells, 69%

of mitotic cells

Data adapted from studies on the genotoxic effects of lead chromate in human lung cells.[7][8]

Experimental Protocol: Detection of DNA Double-Strand
Breaks (γ-H2A.X Immunofluorescence)
Principle:

This method detects the phosphorylation of the histone variant H2A.X at serine 139 (γ-H2A.X),

which occurs at the sites of DSBs and serves as a marker for this type of DNA damage.
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Procedure:

Cell Culture and Treatment: Grow cells on coverslips or chamber slides and treat with lead
chromate.

Fixation and Permeabilization: Fix the cells with paraformaldehyde and then permeabilize

with a detergent like Triton X-100 to allow antibody access.

Blocking: Incubate the cells in a blocking solution (e.g., bovine serum albumin) to prevent

non-specific antibody binding.

Primary Antibody Incubation: Incubate the cells with a primary antibody specific for γ-H2A.X.

Secondary Antibody Incubation: After washing, incubate with a fluorescently labeled

secondary antibody that binds to the primary antibody.

Counterstaining and Mounting: Stain the nuclei with a DNA dye (e.g., DAPI) and mount the

coverslips onto microscope slides.

Microscopy and Analysis: Visualize the cells using a fluorescence microscope and quantify

the number of γ-H2A.X foci per nucleus.

Signaling Pathway: DNA Damage Response to Lead
Chromate
The induction of DSBs by lead chromate activates a complex cellular signaling cascade

known as the DNA Damage Response (DDR). A key protein in this pathway is Ataxia

Telangiectasia Mutated (ATM), which is activated in response to DSBs and phosphorylates

H2A.X, initiating the recruitment of DNA repair proteins.[7]
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Signaling Pathway of Lead Chromate-Induced DNA Damage
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Caption: DNA damage response pathway initiated by lead chromate.

Conclusion
Lead chromate, while historically significant as a pigment, poses considerable health risks due

to its cytotoxic and genotoxic properties. Understanding the mechanisms by which it damages

cells, particularly its ability to induce DNA double-strand breaks and centrosome abnormalities,

is crucial for assessing its environmental and occupational health impacts. The experimental

protocols detailed in this guide provide a framework for the continued investigation of lead
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chromate and other heavy metal compounds in the context of toxicology and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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